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Furametpyr is a fungicide used to control diseases like rice sheath blight [1]. The following protocol is

adapted from a multi-residue method for pyrazole amide fungicides in various foodstuffs [2].

Sample Preparation via Modified QuEChERS

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) approach is effective for complex

matrices [2].

Extraction: Weigh 5.0 g of a homogenized sample into a 50 mL centrifuge tube. Add 10 mL of

acetonitrile and shake vigorously for 5 minutes. Then, add a pre-mixed salt packet containing 1.5 g
sodium chloride and 4.0 g anhydrous magnesium sulfate, immediately shaking by hand for 2

minutes to prevent agglomeration [2] [3].
Clean-up: Centrifuge the tube and transfer the supernatant to a dispersive-SPE tube containing 50
mg PSA, 50 mg C18, and 150 mg MgSO4. Shake for 2 minutes and centrifuge. The purified extract
is then ready for analysis [2] [3].

Instrumental Analysis via HPLC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry provides the required sensitivity and

selectivity [2].
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HPLC Conditions:

Column: C18 column (e.g., 100 mm x 2.1 mm, 2 μm)
Mobile Phase: A) 5 mmol/L ammonium acetate in water; B) 5 mmol/L ammonium acetate in

methanol [4]
Gradient: Start at 5% B, increase to 95% B over 10 min, hold for 3 min, then re-equilibrate [4]

Flow Rate: 0.3 mL/min [4]
Column Temperature: 40 °C [4]

Injection Volume: 3-5 μL [2]

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode [2]

Acquisition Mode: Multiple Reaction Monitoring (MRM)
Optimized Parameters for Furametpyr: Declustering potential and collision energies should

be optimized using standard solutions. Other pyrazole amide fungicides showed optimal
responses with a desolvation temperature of 550°C and an ion spray voltage of 5000 V [2].

The experimental workflow from sample to result is summarized below:
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Homogenized Sample (5.0 g)

Extract with Acetonitrile
(10 mL, shake 5 min)

Add Salts (MgSO₄, NaCl)
Shake 2 min, Centrifuge

Collect Supernatant

Dispersive-SPE Clean-up
(PSA, C18, MgSO₄)

Shake 2 min, Centrifuge

Collect Purified Extract

HPLC-MS/MS Analysis

Data Analysis & Quantification

Click to download full resolution via product page

Method Performance Characteristics
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Although validation data for soil and water is unavailable, the method's performance in food matrices

demonstrates its capability for sensitive detection [2].

Table 1: Method Validation Data for Furametpyr in 12 Food Matrices

Parameter
Performance
Value

Note

LOQ (Limit of
Quantification)

1.0 μg/kg Established for all 8 target fungicides in the method
[2]

Recovery Rate 85.4% Mean recovery reported across 12 food matrices
[2]

Precision (RSD) < 9.8% Relative Standard Deviation, indicating high
reproducibility [2]

Linearity R² > 0.99 Over a calibration range of 1.0–200 μg/L [2]

Application to Soil and Water Analysis

For analyzing furametpyr in soil and water, you can adapt the established protocols:

Water Samples: For relatively clean water samples (e.g., groundwater, drinking water), filtration and

direct injection into the HPLC-MS/MS system may be sufficient. For surface water with more complex
matrix, a pre-concentration step like Solid-Phase Extraction (SPE) would be beneficial.

Soil Samples: The QuEChERS method is highly suitable. The extraction and clean-up steps can be
applied directly to soil samples. The method's effectiveness in complex grain and herb matrices

suggests it would handle soil components well [2].

Critical Considerations for Method Adaptation

Matrix Effects: Ion suppression or enhancement is a significant challenge in mass spectrometry.
Using matrix-matched calibration standards or isotope-labeled internal standards is crucial for

accurate quantification [2] [3].
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Detection Limits: The reported LOQ of 1.0 μg/kg in food is a benchmark. The achievable LOQ in soil

and water will depend on matrix interference and may require optimization of sample intake and pre-
concentration factors.

Specificity: The HPLC-MS/MS MRM method provides high selectivity. Confirmatory analysis should
monitor at least two precursor-to-product ion transitions to ensure correct identification [2] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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